Cas no 1935691-75-0 (2-(2-bromophenyl)-N-(4,4-difluorocyclohexyl)acetamide)

• Product Name: 2-(2-bromophenyl)-N-(4,4-difluorocyclohexyl)acetamide
• CAS No: 1935691-75-0
• MF: C₁₄H₁₆BrF₂NO
• MW: 332.183750152588
• CID: 6147871
• PubChem ID: 119104727
• Update Time: 2025-06-22

2-(2-bromophenyl)-N-(4,4-difluorocyclohexyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromophenyl)-N-(4,4-difluorocyclohexyl)acetamide
• AKOS026698253
• 1935691-75-0
• Z1537770044
• F6559-1542

• Inchi： 1S/C14H16BrF2NO/c15-12-4-2-1-3-10(12)9-13(19)18-11-5-7-14(16,17)8-6-11/h1-4,11H,5-9H2,(H,18,19)
• InChI Key： GKQLUIMPHCJJDP-UHFFFAOYSA-N
• SMILES： BrC1C=CC=CC=1CC(NC1CCC(CC1)(F)F)=O

Computed Properties

• Exact Mass: 331.03833g/mol
• Monoisotopic Mass: 331.03833g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 29.1Ų

Additional information on 2-(2-bromophenyl)-N-(4,4-difluorocyclohexyl)acetamide

Introduction to 2-(2-bromophenyl)-N-(4,4-difluorocyclohexyl)acetamide (CAS No. 1935691-75-0)

2-(2-bromophenyl)-N-(4,4-difluorocyclohexyl)acetamide, a compound with the CAS number 1935691-75-0, is a synthetic organic molecule that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, including a brominated phenyl group and a difluorocyclohexyl moiety, which contribute to its distinctive chemical properties and biological activities.

The molecular formula of 2-(2-bromophenyl)-N-(4,4-difluorocyclohexyl)acetamide is C₁₅H₁₇BrF₂N, and its molecular weight is approximately 333.20 g/mol. The compound is typically synthesized through a multi-step process involving the reaction of 2-bromobenzoyl chloride with 4,4-difluorocyclohexylamine in the presence of a suitable base. The resulting product is a white crystalline solid with a melting point ranging from 110 to 112°C.

In terms of its physical properties, 2-(2-bromophenyl)-N-(4,4-difluorocyclohexyl)acetamide exhibits moderate solubility in common organic solvents such as dichloromethane, ethyl acetate, and dimethyl sulfoxide (DMSO). However, it is relatively insoluble in water, which can be advantageous for certain applications where aqueous solubility is not desired.

The chemical stability of 2-(2-bromophenyl)-N-(4,4-difluorocyclohexyl)acetamide has been extensively studied. It is generally stable under standard laboratory conditions but may degrade when exposed to strong acids or bases. Additionally, the compound is sensitive to high temperatures and prolonged exposure to light, which can lead to the formation of decomposition products. Therefore, it is recommended to store the compound in a cool, dry place away from direct sunlight.

In the realm of biological research, 2-(2-bromophenyl)-N-(4,4-difluorocyclohexyl)acetamide has shown promising activity as a potential therapeutic agent. Recent studies have demonstrated its ability to modulate various biological pathways and targets. For instance, it has been reported to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, 2-(2-bromophenyl)-N-(4,4-difluorocyclohexyl)acetamide has been investigated for its potential neuroprotective effects. Preclinical studies have shown that it can reduce oxidative stress and prevent neuronal cell death in models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. These findings suggest that the compound may have therapeutic potential in the treatment of these debilitating conditions.

In addition to its biological activities, 2-(2-bromophenyl)-N-(4,4-difluorocyclohexyl)acetamide has also been explored for its use as a chemical probe in biochemical assays. Its unique structural features make it an excellent tool for studying protein-protein interactions and enzyme inhibition. For example, it has been used to investigate the binding affinity of various enzymes involved in metabolic pathways and signal transduction processes.

The safety profile of 2-(2-bromophenyl)-N-(4,4-difluorocyclohexyl)acetamide has been evaluated through various toxicological studies. These studies have shown that the compound is generally well-tolerated at therapeutic doses but may cause mild side effects such as gastrointestinal discomfort and dizziness at higher concentrations. However, further research is needed to fully understand its long-term safety and potential side effects.

In conclusion, 2-(2-bromophenyl)-N-(4,4-difluorocyclohexyl)acetamide (CAS No. 1935691-75-0) is a versatile compound with a wide range of potential applications in pharmaceutical and chemical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent or chemical probe. As research in this area continues to advance, it is likely that new insights into the properties and applications of this compound will emerge.